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Compound of Interest

Compound Name: 4-Bromobenzoic acid

Cat. No.: B042806 Get Quote

For Immediate Implementation by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 4-
Bromobenzoic acid, ensuring the safety of researchers, scientists, and drug development

professionals, while maintaining compliance with environmental regulations. The following

procedural guidance is designed to directly address operational questions concerning the

handling and disposal of this chemical.

I. Quantitative Data and Hazard Identification
4-Bromobenzoic acid is a solid substance that is harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[1][2][3] It is crucial to handle this

chemical with appropriate safety measures in a well-ventilated area.[1][2]
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Property Value Source

CAS Number 586-76-5 [4]

Molecular Formula C₇H₅BrO₂ [4]

Molecular Weight 201.02 g/mol [5]

Appearance
White to light yellow powder or

crystal
[6]

Melting Point 255 °C [6]

GHS Hazard Statements
H302, H315, H319, H335,

H402
[1]

II. Experimental Protocols for Safe Disposal
The recommended procedure for the disposal of 4-Bromobenzoic acid is based on standard

practices for halogenated organic waste. Adherence to these steps is critical for ensuring

personnel safety and environmental protection.

A. Personal Protective Equipment (PPE)

Before handling 4-Bromobenzoic acid, all personnel must be equipped with the following

PPE:[2][7]

Eye Protection: Chemical safety goggles or a face shield.[2][8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before

use and disposed of properly after.[2]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[8]

Respiratory Protection: In case of insufficient ventilation or the creation of dust, a NIOSH-

approved respirator with a particle filter should be used.[1][7]

B. Waste Collection and Segregation
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Waste Characterization: 4-Bromobenzoic acid must be treated as halogenated organic

waste.[5] Do not mix it with non-halogenated, aqueous, or solid waste streams.[5]

Container Selection: Use a designated, closable, and properly labeled waste container.[1][2]

The container should be clearly marked as "Halogenated Organic Waste" and list 4-
Bromobenzoic acid as a component.

Waste Transfer:

Solid Form: Carefully transfer the solid acid into the waste container using a clean spatula

or scoop, avoiding the creation of dust.[5]

Solution: If dissolved in a solvent, pour the solution into the designated liquid halogenated

waste container using a funnel to prevent spills.[5]

Container Management:

Do not overfill the waste container; leave at least 10% headspace to accommodate vapor

expansion.[5]

Keep the container tightly closed when not in use.[1][5]

Store the waste container in a cool, well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[1][5][7]

C. Spill and Emergency Procedures

Small Spills: For minor spills, avoid generating dust.[8] Sweep up the material and place it

into a suitable, labeled container for disposal.[2][7][8] The affected area should then be

cleaned.

Large Spills: In the event of a large spill, evacuate the area immediately.[2] If outside, stay

upwind and away from the danger point.[1] Prevent the material from entering drains or

rivers.[1][2] Contact your institution's Environmental Health and Safety (EHS) department for

assistance.

First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[2][8] Seek medical attention.[2][7][8]

Skin Contact: Wash the affected area immediately with soap and plenty of water.[1][2]

Remove contaminated clothing.[8] If irritation occurs, seek medical advice.[7]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

or oxygen.[2][7] Seek medical attention.[2][7]

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[2][3] Immediately call a

poison center or doctor.[1]

D. Final Disposal

The ultimate disposal of 4-Bromobenzoic acid waste must be conducted by a licensed and

specialized disposal company.[2] Arrange for the collection of the labeled waste container

through your institution's EHS department.[5] One approved disposal method is to dissolve the

material in a combustible solvent and incinerate it in a chemical scrubber.[2] It is imperative to

adhere to all local, regional, and national regulations regarding chemical waste disposal.[1][7]

III. Disposal Workflow Visualization
The following diagram illustrates the logical steps for the proper disposal of 4-Bromobenzoic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. elementalmicroanalysis.com [elementalmicroanalysis.com]

2. cdhfinechemical.com [cdhfinechemical.com]

3. lobachemie.com [lobachemie.com]

4. WERCS Studio - Application Error [assets.thermofisher.com]

5. benchchem.com [benchchem.com]

6. 4-Bromobenzoic Acid | 586-76-5 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

7. fishersci.com [fishersci.com]

8. 4-Bromobenzoic acid(586-76-5)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

To cite this document: BenchChem. [Proper Disposal of 4-Bromobenzoic Acid: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042806#4-bromobenzoic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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